Cas no 1154253-70-9 ((5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine)
(5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 5-bromo-N-(2-ethoxyethyl)-2-fluoro-
- (5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine
-
- Inchi: 1S/C11H15BrFNO/c1-2-15-6-5-14-8-9-7-10(12)3-4-11(9)13/h3-4,7,14H,2,5-6,8H2,1H3
- InChI Key: NHDLRHHQWWCOMU-UHFFFAOYSA-N
- SMILES: C1(CNCCOCC)=CC(Br)=CC=C1F
(5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166467-0.05g |
[(5-bromo-2-fluorophenyl)methyl](2-ethoxyethyl)amine |
1154253-70-9 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-166467-0.1g |
[(5-bromo-2-fluorophenyl)methyl](2-ethoxyethyl)amine |
1154253-70-9 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-166467-0.25g |
[(5-bromo-2-fluorophenyl)methyl](2-ethoxyethyl)amine |
1154253-70-9 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-166467-0.5g |
[(5-bromo-2-fluorophenyl)methyl](2-ethoxyethyl)amine |
1154253-70-9 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-166467-1.0g |
[(5-bromo-2-fluorophenyl)methyl](2-ethoxyethyl)amine |
1154253-70-9 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-166467-2.5g |
[(5-bromo-2-fluorophenyl)methyl](2-ethoxyethyl)amine |
1154253-70-9 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-166467-5.0g |
[(5-bromo-2-fluorophenyl)methyl](2-ethoxyethyl)amine |
1154253-70-9 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-166467-10.0g |
[(5-bromo-2-fluorophenyl)methyl](2-ethoxyethyl)amine |
1154253-70-9 | 10g |
$3131.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01025614-1g |
[(5-Bromo-2-fluorophenyl)methyl](2-ethoxyethyl)amine |
1154253-70-9 | 95% | 1g |
¥1953.0 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01025614-5g |
[(5-Bromo-2-fluorophenyl)methyl](2-ethoxyethyl)amine |
1154253-70-9 | 95% | 5g |
¥5656.0 | 2023-03-01 |
(5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine
Introduction to (5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine (CAS No. 1154253-70-9)
(5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1154253-70-9, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and synthetic chemistry. The presence of both bromine and fluorine substituents in its aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The compound's structure consists of a phenyl ring substituted with a bromine atom at the 5-position and a fluorine atom at the 2-position, which are key features that influence its electronic properties and interactions with biological targets. The amine functionality at the para position relative to the bromo-substituted carbon provides a site for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological profiles.
In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic amines. Studies have demonstrated that such compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of bromine and fluorine in (5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine suggests that it may interact with biological targets in multiple ways, potentially leading to novel therapeutic applications.
One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The amine group can be readily modified through various chemical reactions, such as alkylation, acylation, or coupling with other heterocyclic systems. This flexibility allows researchers to design molecules with specific binding affinities and selectivity profiles, which are crucial for developing effective drugs.
Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic properties of halogenated aromatic compounds. Molecular modeling studies indicate that the presence of bromine and fluorine can significantly influence the compound's reactivity and binding interactions. These insights have guided the development of new synthetic strategies aimed at optimizing the pharmacological properties of derivatives derived from (5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine.
The synthesis of (5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on a brominated precursor, followed by functional group transformations to introduce the amine moiety. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired aromatic core structure.
In addition to its synthetic utility, (5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine has shown promise in preclinical studies as a precursor for drug candidates. Researchers have explored its potential in inhibiting specific enzymes and receptors implicated in various diseases. For instance, derivatives of this compound have been investigated for their ability to modulate kinases and other signaling proteins involved in cancer progression.
The role of halogen atoms in enhancing biological activity is well-documented, and (5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine exemplifies this trend. The electron-withdrawing nature of fluorine and bromine can increase the lipophilicity and metabolic stability of drug molecules, while also improving their binding affinity to target proteins. These properties make it an attractive candidate for further development into therapeutic agents.
As research continues to uncover new applications for halogenated aromatic amines, (5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine is likely to play a significant role in drug discovery efforts. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, and immunology. By leveraging advances in synthetic chemistry and computational biology, scientists are poised to harness the full potential of this versatile compound.
1154253-70-9 ((5-bromo-2-fluorophenyl)methyl(2-ethoxyethyl)amine) Related Products
- 247907-28-4(N-(2-fluorobenzyl)-2-methoxyethanamine Hydrochloride)
- 1152522-37-6(2-{(5-Bromo-2-fluorophenyl)methylamino}ethan-1-ol)
- 281652-25-3(4-(3-Bromo-4-fluorobenzyl)morpholine)
- 1355247-75-4(1-Bromo-2-fluoro-3-(morpholinomethyl)benzene)
- 198834-01-4(4,7,10-TRIOXA-1,13-DIAZATETRACYCLO[11.7.7.115,19.122,26]NONACOSA-15,17,19(29),22,24,26(28)-HEXAENE, 28-FLUORO-)
- 338454-98-1(4-(4-Bromo-2-fluorobenzyl)morpholine)
- 1092563-36-4(4-(4-Bromo-2,6-difluorophenyl)methylmorpholine)
- 1345472-12-9(4-(2-Bromo-6-fluorobenzyl)morpholine)
- 3795-42-4(4-(2-FLUOROBENZYL)MORPHOLINE)
- 488799-67-3(4-(5-Bromo-2-fluorobenzyl)morpholine)